Cas no 247122-61-8 (Calyflorenone B; 4-Me ether)

• Product Name: Calyflorenone B; 4-Me ether
• CAS No: 247122-61-8
• MF: C₃₇H₄₀O₁₁
• MW: 660.70691204071
• CID: 6663288
• Update Time: 2024-03-02

Calyflorenone B; 4-Me ether Chemical and Physical Properties

Names and Identifiers

• (2S,4R,6S,6aR,8R,10S,13bR)-2,3,4,6,6a,9,10,13b-octahydro-4,6,6a,8,12,13,13b-Heptamethoxy-2,10-diphenyl-5H,8H-furo[2,3-f:5,4-h']bis[1]benzopyran-5-one
• Calyflorenone B; 4-Me ether

• Inchi： 1S/C37H40O11/c1-39-24-19-23(21-16-12-9-13-17-21)47-34-26(24)29(38)35(43-5)37(45-7)36(34,44-6)28-30(48-37)27-25(40-2)18-22(20-14-10-8-11-15-20)46-31(27)33(42-4)32(28)41-3/h8-17,22-25,35H,18-19H2,1-7H3
• InChI Key： ZLPZBRHUFQZUJP-UHFFFAOYSA-N
• SMILES： COC1C2C(C(C3(C(C=2OC(C2C=CC=CC=2)C1)(OC)C1C(=C(C2=C(C=1O3)C(OC)CC(C1C=CC=CC=1)O2)OC)OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 48
• XLogP3: 2.644

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 6-prenylated flavans